Process Yield: Carboxamide vs. Carboxylic Acid Route
The carboxamide intermediate (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II), when prepared via the patented one-pot urea cyclization–chloroformylation–amidation process, achieves a substantially higher total yield compared to the alternative urea cyclization-first route that proceeds through the corresponding carboxylic acid intermediate [1]. In the carboxylic acid route, the ester obtained from urea cyclization has low reactivity and cannot be directly amidated; the ester must first be hydrolyzed to the carboxylic acid, then activated to the anhydride with trimethylacetyl chloride prior to amidation [2]. This multi-step sequence delivers a total yield of only 34.5–65.5% [2]. In contrast, the carboxamide route using the target compound as the direct product eliminates these additional activation steps, achieving a yield of 91.6% with HPLC purity of 99.9% in a one-pot process [3].
| Evidence Dimension | Total process yield to penultimate avibactam intermediate |
|---|---|
| Target Compound Data | 91.6% yield, 99.9% HPLC purity (one-pot carboxamide route, Example 5 of US 10,570,133 B2) |
| Comparator Or Baseline | 34.5–65.5% total yield (urea cyclization-first route via (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylic acid; requires hydrolysis + anhydride activation before amidation) |
| Quantified Difference | 26.1–57.1 absolute percentage point yield improvement (1.4× to 2.7× higher yield) |
| Conditions | US Patent 10,570,133 B2; one-pot process in tetrahydrofuran with solid phosgene, tri-n-butylamine, DMF catalyst at −10–20 °C, followed by ammonia gas amidation |
Why This Matters
Procurement of the carboxamide intermediate (rather than the carboxylic acid) enables a manufacturing route that more than doubles the throughput per kilogram of raw material, directly reducing cost of goods (COGS) in avibactam API production.
- [1] US Patent 10,570,133 B2. Simple process for preparing an intermediate for avibactam. Lines 66–82, Example 5 (lines 274–293). View Source
- [2] US Patent 10,570,133 B2. Lines 66–82: Carboxylic acid route total yield 34.5–65.5%; requires hydrolysis of ester to carboxyl, then trimethylacetyl chloride activation to anhydride before amidation. View Source
- [3] US Patent 10,570,133 B2. Example 5, lines 274–293: One-pot preparation of (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II); yield 91.6%, HPLC purity 99.9%. View Source
